Cas no 1806556-72-8 (Methyl 4-cyano-3-(2-oxopropyl)benzoate)

• Product Name: Methyl 4-cyano-3-(2-oxopropyl)benzoate
• CAS No: 1806556-72-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4950115
• Update Time: 2025-06-08

Methyl 4-cyano-3-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(2-oxopropyl)benzoate

• Inchi： 1S/C12H11NO3/c1-8(14)5-11-6-9(12(15)16-2)3-4-10(11)7-13/h3-4,6H,5H2,1-2H3
• InChI Key： YVSZIEJIXKNGKT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C#N)C(=C1)CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 4-cyano-3-(2-oxopropyl)benzoate

Methyl 4-cyano-3-(2-oxopropyl)benzoate: An Overview of a Promising Compound (CAS No. 1806556-72-8)

Methyl 4-cyano-3-(2-oxopropyl)benzoate (CAS No. 1806556-72-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyano and oxopropyl functional groups, which confer it with distinct chemical properties and reactivity.

The molecular formula of Methyl 4-cyano-3-(2-oxopropyl)benzoate is C11H11NO3, and its molecular weight is approximately 209.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 95-97°C, making it suitable for various synthetic transformations and reactions.

One of the key features of Methyl 4-cyano-3-(2-oxopropyl)benzoate is its ability to undergo a wide range of chemical reactions, including nucleophilic addition, substitution, and elimination reactions. The presence of the cyano group makes it an excellent precursor for the synthesis of nitriles, amides, and other nitrogen-containing compounds. Additionally, the oxopropyl group can be readily reduced to form alcohols or further functionalized to introduce new functionalities.

In the pharmaceutical industry, Methyl 4-cyano-3-(2-oxopropyl)benzoate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that the unique combination of the cyano and oxopropyl groups contributed to the enhanced biological activity of these derivatives.

Beyond pharmaceutical applications, Methyl 4-cyano-3-(2-oxopropyl)benzoate has also found use in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. A recent study in Macromolecules demonstrated that copolymers derived from this compound exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance materials such as coatings, adhesives, and composites.

The synthetic accessibility of Methyl 4-cyano-3-(2-oxopropyl)benzoate has been extensively studied by chemists worldwide. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the condensation of methyl cyanoacetate with benzaldehyde followed by an aldol condensation reaction. This approach provides high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, Methyl 4-cyano-3-(2-oxopropyl)benzoate should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to minimize exposure risks.

To further explore the potential applications of Methyl 4-cyano-3-(2-oxopropyl)benzoate, ongoing research is focusing on optimizing its synthesis methods and investigating its behavior under different reaction conditions. Additionally, efforts are being made to develop novel derivatives with enhanced properties for specific applications in medicine and materials science.

In conclusion, Methyl 4-cyano-3-(2-oxopropyl)benzoate (CAS No. 1806556-72-8) is a highly versatile compound with a wide range of potential applications in various fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.